Cas no 162892-99-1 (2(5H)-Furanone,4-hydroxy-5-methoxy-5-(1-methylethyl)-)

• Product name: 2(5H)-Furanone,4-hydroxy-5-methoxy-5-(1-methylethyl)-
• CAS No: 162892-99-1
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 110075
• PubChem ID: 121226715

2(5H)-Furanone,4-hydroxy-5-methoxy-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone,4-hydroxy-5-methoxy-5-(1-methylethyl)-
• 2(5H)-Furanone,4-hydroxy-5-methoxy-5-(1-methylethyl)-(9CI)
• 4-hydroxy-5-isopropyl-5-methoxy-2-oxo-2,5-dihydrofuran
• 4-Hydroxy-5-isopropyl-5-methoxyfuran-2(5H)-one
• 162892-99-1

• Inchi： InChI=1S/C8H12O4/c1-5(2)8(11-3)6(9)4-7(10)12-8/h4-5,9H,1-3H3
• InChI Key： PSZNAXARRJYBTK-UHFFFAOYSA-N
• SMILES： OC1C(OC)(C(C)C)OC(=O)C=1

Computed Properties

• Exact Mass: 172.07355886g/mol
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.8Ų